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Compound of Interest

Compound Name: 1-isobutyl-1H-pyrazol-5-amine

Cat. No.: B1276357

Technical Guide: 1-isobutyl-1H-pyrazol-5-amine
(CAS 3524-18-3)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available physicochemical data,
safety information, and synthetic context for 1-isobutyl-1H-pyrazol-5-amine. Due to the limited
availability of experimental data for this specific compound, this guide incorporates both
reported and predicted values to offer as complete a profile as possible.

Chemical Identity and Properties

1-isobutyl-1H-pyrazol-5-amine is a substituted pyrazole derivative. The pyrazole ring is a five-
membered aromatic heterocycle containing two adjacent nitrogen atoms, a scaffold of
significant interest in medicinal chemistry due to its diverse biological activities.[1]

Table 1: General and Physicochemical Data for 1-isobutyl-1H-pyrazol-5-amine
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Property Value Source/Comment
1-(2-methylpropyl)-1H-pyrazol-
IUPAC Name ( _ Vipropy)-LH-py [2]
5-amine
CAS Number 3524-18-3 [2]
Molecular Formula C7H13N3 [2][3]
Molecular Weight 139.20 g/mol [3]
) o Inferred from supplier
Physical State Liquid ) )
information.
Purity >95% [3]
Predicted logP 0.93 A measure of lipophilicity.
Predicted Boiling Point Not available
Predicted Melting Point Not available
Amines with fewer than five
Predicted Water Solubility Not available carbon atoms are generally
water-soluble.[4]
Primary aliphatic amines
Predicted pKa Not available typically have a pKa in the

range of 9-11.[5]

Synthesis and Reactivity

While a specific, detailed synthesis protocol for 1-isobutyl-1H-pyrazol-5-amine is not readily

available in the reviewed literature, the synthesis of 1-substituted-5-aminopyrazoles is a well-

established area of organic chemistry. A common and versatile method involves the

condensation of a 3-ketonitrile with a substituted hydrazine.[6]

The following diagram illustrates a general workflow for the synthesis of a 1-substituted-5-

aminopyrazole.

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://www.pschemicals.com/index.php?p=product&CAS_nr=3524-18-3&id=741253
https://www.pschemicals.com/index.php?p=product&CAS_nr=3524-18-3&id=741253
https://www.pschemicals.com/index.php?p=product&CAS_nr=3524-18-3&id=741253
https://www.scbt.com/es/p/1-isobutyl-1h-pyrazol-5-amine-3524-18-3
https://www.scbt.com/es/p/1-isobutyl-1h-pyrazol-5-amine-3524-18-3
https://www.scbt.com/es/p/1-isobutyl-1h-pyrazol-5-amine-3524-18-3
https://www.moorparkcollege.edu/sites/moorparkcollege/files/media/pdf_document/2020/chem_11_expt13.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_pKa_of_Amine_and_Carboxylic_Acid_Groups_in_Amino_PEG_Linkers.pdf
https://www.benchchem.com/product/b1276357?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3063075/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactants

B-Ketonitrile Isobutylhydrazine
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Condensation/
Cyclization

Formation of Pyrazole Ring
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1-isobutyl-1H-pyrazol-5-amine

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1-isobutyl-1H-pyrazol-5-amine
(Core Scaffold)

Acylation/ Cyclization Cross-coupling
Sulfonylation Reactions Reactions

Potential Derivatives

y

(Amide/Squonamide Derivatives] (Fused Heterocyclesj (Substituted Aryl Derivatives]

| /\

Potentiaf Biological Activities

Anti-inflammatory C) CNS Activity Antimicrobial

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1276357?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. researchgate.net [researchgate.net]

e 2. pschemicals.com [pschemicals.com]

e 3. scbt.com [scbt.com]

e 4. moorparkcollege.edu [moorparkcollege.edu]

e 5. benchchem.com [benchchem.com]

e 6. Approaches towards the synthesis of 5-aminopyrazoles - PMC [pmc.ncbi.nim.nih.gov]

« To cite this document: BenchChem. [1-isobutyl-1H-pyrazol-5-amine CAS 3524-18-3
physicochemical data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1276357#1-isobutyl-1h-pyrazol-5-amine-cas-3524-
18-3-physicochemical-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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